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Compound of Interest

Compound Name: Dimethyl vinylphosphonate

CAS No.: 4645-32-3

Cat. No.: B1359777

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Dimethyl vinylphosphonate. The following

procedural steps and data are designed to ensure safe handling, effective response to

incidents, and proper disposal of this chemical.

Chemical Safety and Properties
Dimethyl vinylphosphonate is a corrosive liquid that can cause severe skin burns and eye

damage.[1][2] It is also toxic if swallowed.[2] Understanding its properties is the first step

toward safe handling.

Table 1: Physical and Chemical Properties of Dimethyl Vinylphosphonate
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Property Value Source(s)

CAS Number 4645-32-3 [3][4]

Molecular Formula C4H9O3P [1][3]

Molecular Weight 136.09 g/mol [1][4]

Appearance Liquid [4][5]

Boiling Point 197-202 °C [4][5]

Density 1.146 g/mL at 20 °C [4][5]

Flash Point 98 °C (208.4 °F) - closed cup [4][5]

Storage Temperature 2-8°C [4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate

PPE should be based on a thorough risk assessment of the specific procedures being

performed.

Table 2: Recommended Personal Protective Equipment for Dimethyl Vinylphosphonate
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PPE Category Specification Rationale and Source(s)

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Double-gloving is

recommended.

Protects against severe skin

burns.[1][6] Glove integrity

must be checked before each

use.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes that

can cause serious eye

damage.[1][4]

Skin and Body Protection

Chemical-resistant lab coat or

coveralls. For larger quantities

or spill response, a fully

encapsulated chemical- and

vapor-protective suit may be

required.

Prevents skin contact and

contamination of personal

clothing.[1][7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with a type ABEK (EN14387)

filter is necessary.

Protects against inhalation of

vapors or aerosols.[4][8]

Operational Plans: Handling and Storage
Adherence to strict operational protocols is essential for minimizing risks associated with

Dimethyl vinylphosphonate.

General Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[9]

Ventilation: Always handle Dimethyl vinylphosphonate inside a certified chemical fume

hood to minimize inhalation exposure.[9]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AU-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843916&DocumentId=843916_EN_MT.PDF&DocumentType=MSD&Language=EN&Country=MT&Origin=PDP
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AU-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843916&DocumentId=843916_EN_MT.PDF&DocumentType=MSD&Language=EN&Country=MT&Origin=PDP
https://www.sigmaaldrich.com/US/en/product/aldrich/95020
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AU-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-843916&DocumentId=843916_EN_MT.PDF&DocumentType=MSD&Language=EN&Country=MT&Origin=PDP
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.sigmaaldrich.com/US/en/product/aldrich/95020
https://www.spectrumchemical.com/media/sds/D2040_AGHS.pdf
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#essential-guide-to-handling-dimethyl-vinylphosphonate-safety-operations-and-disposal
https://www.fishersci.com/store/msds?partNumber=AC116420050&productDescription=DIMETHYL+METHYLPHOSPHONA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1359777/docs?utm_src=pdf-body#essential-guide-to-handling-dimethyl-vinylphosphonate-safety-operations-and-disposal
https://www.fishersci.com/store/msds?partNumber=AC116420050&productDescription=DIMETHYL+METHYLPHOSPHONA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grounding: To prevent ignition from static electricity, ensure all metal equipment used for

transferring the chemical is properly grounded.[8]

Avoid Contact: Use appropriate PPE to avoid all contact with skin, eyes, and clothing. Do not

breathe vapors or mists.[1][8]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[8][9]

After Handling: Wash hands and any exposed skin thoroughly after handling. Contaminated

clothing must be removed immediately and washed before reuse.[1]

Storage Plan
Container: Keep the container tightly closed and store in the original container.[1][8]

Location: Store in a dry, cool, and well-ventilated area designated for corrosive and

combustible materials.[1][8] The recommended storage temperature is between 2-8°C.[4][5]

Security: Store in a locked area accessible only to authorized personnel.[1][2]

Incompatibilities: Store away from strong oxidizing agents and bases.[8][9]

Emergency Response and Decontamination
Immediate and correct response to spills or exposure is critical.

Spill Cleanup Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could spread the vapor.

Don PPE: Wear the appropriate level of PPE, including respiratory protection, chemical-

resistant gloves, and body protection, before entering the spill area.[8]

Contain Spill: Stop the leak if it is safe to do so. For larger spills, create a dike around the

spill using inert absorbent material to prevent it from spreading.[8]
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Absorb: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or a commercial chemical absorbent (e.g., Chemizorb®).[1][8]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it

into a suitable, labeled, and sealed container for hazardous waste disposal.[8]

Decontaminate Area: Clean the spill area thoroughly with a suitable decontamination

solution, followed by water.

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste.[2]

Decontamination Protocol
Prepare Solution: Prepare a decontamination solution. While specific agents for Dimethyl
vinylphosphonate are not listed, a general approach involves using a mild detergent and

water solution for initial cleaning, followed by a neutralizing agent if necessary.

Apply to Surface: Apply the cleaning solution to the contaminated surface or equipment.

Contact Time: Allow for sufficient contact time to ensure contaminants are lifted.

Wipe and Rinse: Wipe the surface with absorbent pads. Rinse the area or equipment

thoroughly with water to remove any residual cleaning agents.[10]

Dry: Allow the surface or equipment to dry completely.

Waste: Dispose of all cleaning materials as hazardous waste.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with large amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2]
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Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give two glasses of

water to drink. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1][2]

Disposal Plan
All waste containing Dimethyl vinylphosphonate is considered hazardous and must be

managed accordingly.

Waste Collection: Collect all chemical waste, including contaminated consumables and spill

cleanup materials, in a compatible, properly labeled, and sealed container. Do not mix with

other waste streams.[11]

Container Disposal: Empty containers should be treated as hazardous waste unless properly

decontaminated.[11]

Disposal Method: All waste must be disposed of through a licensed professional waste

disposal service. The preferred method is controlled incineration in a chemical incinerator

equipped with an afterburner and scrubber.[11]

Prohibitions: Do not discharge into sewer systems or allow it to contaminate soil or water.[1]

[11]
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Workflow for Handling a Dimethyl Vinylphosphonate Spill
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Caption: Workflow for handling a Dimethyl vinylphosphonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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